Cas no 1805120-10-8 (2-Bromo-1,3-difluoro-5-methylbenzene)

• Product Name: 2-Bromo-1,3-difluoro-5-methylbenzene
• CAS No: 1805120-10-8
• MF: C₇H₅BrF₂
• MW: 207.015408277512
• CID: 5006455
• PubChem ID: 58712463
• Update Time: 2026-02-27

2-Bromo-1,3-difluoro-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,5-difluorotoluene
• 2-bromo-1,3-difluoro-5-methylbenzene
• MFCD28738350
• SCHEMBL8062622
• 1805120-10-8
• E82610
• EN300-646024
• Benzene, 2-bromo-1,3-difluoro-5-methyl-
• CS-0280982
• 2-Bromo-1,3-difluoro-5-methylbenzene

• Inchi： 1S/C7H5BrF2/c1-4-2-5(9)7(8)6(10)3-4/h2-3H,1H3
• InChI Key： XIRDNVIBVXIQDO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C)C=C1F)F

Computed Properties

• Exact Mass: 205.95427g/mol
• Monoisotopic Mass: 205.95427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Bromo-1,3-difluoro-5-methylbenzene

Comprehensive Overview of 2-Bromo-1,3-difluoro-5-methylbenzene (CAS No. 1805120-10-8)

2-Bromo-1,3-difluoro-5-methylbenzene (CAS No. 1805120-10-8) is a halogenated aromatic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine and fluorine substituents on a methyl-substituted benzene ring, makes it a valuable intermediate in synthetic chemistry. Researchers often search for "2-Bromo-1,3-difluoro-5-methylbenzene synthesis" or "CAS 1805120-10-8 applications," reflecting its growing importance in drug discovery and material science.

The compound's electron-withdrawing properties and steric effects are key to its reactivity, enabling selective cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. Recent trends in "green chemistry alternatives for halogenated compounds" highlight the need for sustainable synthesis methods, positioning 2-Bromo-1,3-difluoro-5-methylbenzene as a candidate for catalytic reduction studies. Analytical techniques such as GC-MS and NMR are commonly employed for purity verification, addressing frequent queries like "how to characterize 2-Bromo-1,3-difluoro-5-methylbenzene."

In material science, this compound contributes to the development of liquid crystal displays (LCDs) and organic semiconductors, aligning with industry demands for "high-performance electronic materials." Its thermal stability (decomposition temperature >200°C) makes it suitable for high-temperature applications, a feature often explored in "heat-resistant polymer additives" research. Regulatory-compliant handling protocols are emphasized in SDS documentation, responding to concerns about "safe storage of fluorinated aromatics."

Market analyses reveal increasing demand for multifunctional benzene derivatives, with 2-Bromo-1,3-difluoro-5-methylbenzene serving as a precursor for proprietary fungicides and non-steroidal anti-inflammatory drugs (NSAIDs). Patent databases show 27% annual growth in citations since 2020, particularly in "cancer kinase inhibitor formulations." The compound's logP value (2.8) and hydrogen bond acceptor count (2) meet drug-likeness criteria, explaining its prominence in "medicinal chemistry building blocks" discussions.

Environmental fate studies address emerging questions about "biodegradation of bromo/fluoro aromatics," with advanced oxidation processes showing 89% degradation efficiency. This data supports sustainable use in line with REACH and OECD guidelines. Quality standards typically require ≥98% purity (HPLC), with common impurities being isomeric byproducts and debrominated derivatives – critical information for researchers comparing "CAS 1805120-10-8 technical vs analytical grade."